![molecular formula C26H18N4S B4303482 2-[(1H-benzimidazol-2-ylmethyl)thio]-4,6-diphenylnicotinonitrile](/img/structure/B4303482.png)
2-[(1H-benzimidazol-2-ylmethyl)thio]-4,6-diphenylnicotinonitrile
Overview
Description
2-[(1H-benzimidazol-2-ylmethyl)thio]-4,6-diphenylnicotinonitrile, also known as BMDN, is a chemical compound that has been studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of 2-[(1H-benzimidazol-2-ylmethyl)thio]-4,6-diphenylnicotinonitrile is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cell proliferation and survival. 2-[(1H-benzimidazol-2-ylmethyl)thio]-4,6-diphenylnicotinonitrile has been shown to induce apoptosis, or programmed cell death, in cancer cells and has been shown to reduce the growth and proliferation of cancer cells in vitro.
Biochemical and Physiological Effects:
2-[(1H-benzimidazol-2-ylmethyl)thio]-4,6-diphenylnicotinonitrile has been shown to have a number of biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of cell proliferation and survival, and the reduction of tumor growth and metastasis. 2-[(1H-benzimidazol-2-ylmethyl)thio]-4,6-diphenylnicotinonitrile has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-[(1H-benzimidazol-2-ylmethyl)thio]-4,6-diphenylnicotinonitrile in lab experiments is its high yield and relatively simple synthesis method. 2-[(1H-benzimidazol-2-ylmethyl)thio]-4,6-diphenylnicotinonitrile is also stable under a variety of conditions and can be easily stored for future use. However, one limitation of using 2-[(1H-benzimidazol-2-ylmethyl)thio]-4,6-diphenylnicotinonitrile in lab experiments is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are a number of future directions for research on 2-[(1H-benzimidazol-2-ylmethyl)thio]-4,6-diphenylnicotinonitrile, including further studies on its mechanism of action and potential therapeutic applications. 2-[(1H-benzimidazol-2-ylmethyl)thio]-4,6-diphenylnicotinonitrile may also have potential applications in the development of new cancer therapies and neuroprotective agents. Additional research is needed to fully understand the potential of 2-[(1H-benzimidazol-2-ylmethyl)thio]-4,6-diphenylnicotinonitrile and its applications in scientific research.
Scientific Research Applications
2-[(1H-benzimidazol-2-ylmethyl)thio]-4,6-diphenylnicotinonitrile has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to have anticancer properties and has been studied for its potential use as a chemotherapeutic agent. 2-[(1H-benzimidazol-2-ylmethyl)thio]-4,6-diphenylnicotinonitrile has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.
properties
IUPAC Name |
2-(1H-benzimidazol-2-ylmethylsulfanyl)-4,6-diphenylpyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H18N4S/c27-16-21-20(18-9-3-1-4-10-18)15-24(19-11-5-2-6-12-19)30-26(21)31-17-25-28-22-13-7-8-14-23(22)29-25/h1-15H,17H2,(H,28,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSTYWFBHTGHEHU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SCC3=NC4=CC=CC=C4N3)C5=CC=CC=C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H18N4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[(1H-1,3-benzodiazol-2-yl)methyl]sulfanyl}-4,6-diphenylpyridine-3-carbonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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